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Compound of Interest

Compound Name: 3-Fluoro-5-nitrobenzaldehyde

Cat. No.: B111101 Get Quote

Essential Safety and Handling Guide for 3-
Fluoro-5-nitrobenzaldehyde
This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of 3-Fluoro-5-nitrobenzaldehyde (CAS No. 108159-96-2). Adherence to these

guidelines is essential for ensuring personnel safety and minimizing environmental impact in

research and development settings.

Hazard Identification and Classification
3-Fluoro-5-nitrobenzaldehyde is classified as a hazardous substance. The following Globally

Harmonized System (GHS) classifications have been identified[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is Warning[1].
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The following table summarizes key physical and chemical properties of 3-Fluoro-5-
nitrobenzaldehyde.

Property Value

Molecular Formula C₇H₄FNO₃[1]

Molecular Weight 169.11 g/mol [1]

Appearance
White to yellowish solid particles or crystalline

powder[2]

Melting Point 57-60 °C (lit.)[3]

Personal Protective Equipment (PPE)
A systematic approach to personal protection is crucial when handling 3-Fluoro-5-
nitrobenzaldehyde. The following PPE is mandatory.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must be worn at all times in the

laboratory and conform to

EN166 (EU) or OSHA 29 CFR

1910.133 (US) standards[4][5].

Face Protection Face Shield

Recommended when there is

a risk of splashing or dust

generation[5][6].

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable[5][6]. Gloves must

be inspected for integrity

before each use and disposed

of properly after handling[5].

Body Protection Laboratory Coat

Should be fully buttoned to

provide a barrier against

accidental contact[5].

Respiratory Protection Dust mask or respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or if

there is a risk of inhaling

dust[4][5][6].

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the safe handling of 3-Fluoro-5-nitrobenzaldehyde from

preparation to disposal.
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Safe Handling Workflow for 3-Fluoro-5-nitrobenzaldehyde

Preparation

Handling

Post-Experiment

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Carefully transfer the chemical, avoiding dust creation

Keep the container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Clean the work area and all equipment

Collect all residues for proper disposal

Remove and dispose of contaminated PPE

Wash hands thoroughly
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Hierarchy of Controls for Handling Hazardous Chemicals

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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